SNAP-25 187-203
Description
SNAP-25 (187-203), a peptide corresponding to residues 187–203 of SNAP-25, is a substrate for botulinum neurotoxin (BoNT)/A and can be used as a substrate for quantifying the activity of BoNT/C1(1-430) .
Scientific Research Applications
SNAP's Impact on Food Security
- Increase in Household Food Security: Participation in SNAP is associated with a significant increase in household food security, reducing the percentage of food-insecure households by 6-17% and severely food-insecure households by 12-19% (Mabli & Ohls, 2015).
Dietary Intake and Quality
- Nutritional Profile of SNAP Household Purchases: Research indicates that SNAP households' dietary behaviors, as reflected in their food and beverage purchases, are of considerable interest, with implications for potential policy changes targeting SNAP subsidies (Grummon & Taillie, 2017).
- Dietary Intake and Quality Among Low-Income Adults: The diets of low-income adults, particularly those participating in SNAP, require major improvement, with SNAP participants often having lower-quality diets than nonparticipants (Leung et al., 2012).
Policy Perspectives and Recommendations
- Improving SNAP's Nutritional Impact: SNAP participants and nonparticipants support policies that facilitate purchases of healthful foods and limit purchases of unhealthful foods. There is a general consensus on the need for more nutrition education and increasing the benefit allotment (Leung et al., 2016).
- Public Health Impacts and Policy Opportunities: There are several areas where policy changes could strengthen SNAP's public health impacts, including food production and distribution, benefit allocation, and eligibility and enrollment (Bleich et al., 2020).
properties
Molecular Formula |
C₇₁H₁₂₅N₂₇O₂₆ |
|---|---|
Molecular Weight |
1772.92 |
sequence |
One Letter Code: Ac-SNKTRIDEANQRATKML-NH2 |
Origin of Product |
United States |
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